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Compound of Interest

Compound Name:
1-Bromo-2,3,4,5-

tetrafluorobenzene

Cat. No.: B089577 Get Quote

Technical Data Sheet: 1-Bromo-2,3,4,5-
tetrafluorobenzene
Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for 1-Bromo-2,3,4,5-tetrafluorobenzene, a key

reagent in synthetic organic chemistry, particularly in the development of fluorinated

compounds for pharmaceutical and material science applications.

Physicochemical Properties
The fundamental molecular properties of 1-Bromo-2,3,4,5-tetrafluorobenzene are

summarized below.
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Property Value References

Molecular Formula C₆HBrF₄

Linear Formula HC₆F₄Br [1]

Molecular Weight 228.97 g/mol [1]

CAS Number 1074-91-5 [1]

EC Number 214-048-7

Density 1.846 g/mL at 25 °C

Refractive Index n20/D 1.466

Flash Point 54 °C (129.2 °F) - closed cup

Experimental Protocols
This document focuses on the intrinsic molecular properties of 1-Bromo-2,3,4,5-
tetrafluorobenzene. Detailed experimental protocols for its use in specific synthetic

procedures are beyond the scope of this data sheet. Researchers should refer to relevant

literature for specific applications, such as its use in the synthesis of the catalyst Pd(AsPh₃)₄ for

the preparation of cyclometalating ligands or in the synthesis of fluorinated rubrene.

Logical Relationships
The following diagram illustrates the relationship between the compound's identifiers and its

fundamental properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.scbt.com/p/1-bromo-2-3-4-5-tetrafluorobenzene-1074-91-5
https://www.scbt.com/p/1-bromo-2-3-4-5-tetrafluorobenzene-1074-91-5
https://www.scbt.com/p/1-bromo-2-3-4-5-tetrafluorobenzene-1074-91-5
https://www.benchchem.com/product/b089577?utm_src=pdf-body
https://www.benchchem.com/product/b089577?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1. Core Properties of 1-Bromo-2,3,4,5-tetrafluorobenzene
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Caption: Figure 1. Core Properties of 1-Bromo-2,3,4,5-tetrafluorobenzene

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b089577?utm_src=pdf-body-img
https://www.benchchem.com/product/b089577?utm_src=pdf-body
https://www.benchchem.com/product/b089577?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/1-bromo-2-3-4-5-tetrafluorobenzene-1074-91-5
https://www.benchchem.com/product/b089577#1-bromo-2-3-4-5-tetrafluorobenzene-molecular-weight-and-formula
https://www.benchchem.com/product/b089577#1-bromo-2-3-4-5-tetrafluorobenzene-molecular-weight-and-formula
https://www.benchchem.com/product/b089577#1-bromo-2-3-4-5-tetrafluorobenzene-molecular-weight-and-formula
https://www.benchchem.com/product/b089577#1-bromo-2-3-4-5-tetrafluorobenzene-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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